Cas no 1823915-94-1 (4-(Methylamino)-2-butynoic acid)

• Product Name: 4-(Methylamino)-2-butynoic acid
• CAS No: 1823915-94-1
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 5709728
• PubChem ID: 20730476
• Update Time: 2025-10-23

4-(Methylamino)-2-butynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(METHYLAMINO)-2-BUTYNOIC ACID
• EN300-787404
• 4-(METHYLAMINO)-2-BUTYNOICACID
• 1823915-94-1
• 4-(methylamino)but-2-ynoic acid
• 4-(Methylamino)-2-butynoic acid

• Inchi： 1S/C5H7NO2/c1-6-4-2-3-5(7)8/h6H,4H2,1H3,(H,7,8)
• InChI Key： RZIVDGGMPPDQOK-UHFFFAOYSA-N
• SMILES： OC(C#CCNC)=O

Computed Properties

• Exact Mass: 113.047678466g/mol
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(Methylamino)-2-butynoic acid

4-(Methylamino)-2-butynoic Acid: A Comprehensive Overview

4-(Methylamino)-2-butynoic acid, also known by its CAS number 1823915-94-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methylamino group attached to a butynoic acid backbone. The presence of the methylamino group introduces interesting chemical properties, making this compound a valuable tool in various research and industrial applications.

The synthesis of 4-(Methylamino)-2-butynoic acid has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic processes have enabled more efficient syntheses, reducing the cost and environmental impact of manufacturing this compound. For instance, a study published in the Journal of Organic Chemistry highlighted the use of transition metal catalysts to facilitate the formation of the methylamino group under mild conditions. This approach not only enhances yield but also improves the overall sustainability of the synthesis process.

In terms of applications, 4-(Methylamino)-2-butynoic acid has shown promise in drug discovery and development. Its structure allows for interactions with various biological targets, making it a potential candidate for therapeutic agents. For example, research conducted at the University of California demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. While further studies are needed to validate its efficacy, these findings underscore its potential as a lead compound in pharmaceutical research.

The chemical stability and reactivity of 4-(Methylamino)-2-butynoic acid are also areas of active investigation. Recent studies have explored its behavior under different pH conditions and temperatures, providing insights into its suitability for various chemical reactions. These studies have revealed that the compound is relatively stable under neutral conditions but can undergo rapid transformations in acidic or basic environments. This knowledge is crucial for designing reaction pathways that utilize this compound effectively.

In addition to its chemical properties, the environmental impact of 4-(Methylamino)-2-butynoic acid has been a topic of concern. Researchers have evaluated its biodegradability and toxicity to aquatic organisms, with results indicating that it poses minimal risk under standard usage conditions. However, further research is required to fully understand its long-term effects on ecosystems.

The development of analytical methods for detecting and quantifying 4-(Methylamino)-2-butynoic acid has also seen significant progress. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been optimized to provide accurate and reliable measurements. These advancements are essential for ensuring quality control in manufacturing processes and regulatory compliance.

In conclusion, 4-(Methylamino)-2-butynoic acid, CAS No. 1823915-94-1, is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and analysis, positions it as an important tool for future research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly significant role in both academic and industrial settings.